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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936 Get Quote

Introduction

Isobutyl propionate is a widely used flavoring agent with a characteristic rum-like, fruity odor,

commonly found in food and beverage industries.[1][2][3] Traditional chemical synthesis

methods often rely on homogeneous acid catalysts, which can lead to environmental concerns

and difficulties in product separation.[4][5] Green chemistry principles encourage the

development of more sustainable and environmentally benign synthetic routes. This document

outlines several green chemistry approaches for the synthesis of isobutyl propionate,

focusing on enzymatic catalysis, heterogeneous solid acid catalysis, and microwave-assisted

synthesis. These methods offer advantages such as the use of renewable catalysts, solvent-

free reaction conditions, and improved product yields with easier purification.

Enzymatic Synthesis using Immobilized Lipase
This method utilizes an immobilized lipase, Novozym® 435, as a biocatalyst for the

esterification of propionic acid with isobutanol in a solvent-free system.[2] This approach is

highly specific, operates under mild conditions, and allows for easy recovery and reuse of the

catalyst.
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Parameter Value Reference

Catalyst
Novozym® 435 (Immobilized

Lipase)
[2]

System Solvent-Free [2]

Conversion 92.52% [2]

Temperature 40 °C [2]

Enzyme Loading 5% w/w (of limiting reactant) [2]

Acid to Alcohol Molar Ratio 1:3 [2]

Reaction Time 10 hours [2]

Agitation Speed 300 rpm [2]

Catalyst Reusability
Reusable for at least 7 cycles

with over 80% conversion
[2]

Experimental Protocol

Reactant Preparation: In a suitable reaction vessel, combine propionic acid and isobutyl

alcohol in a 1:3 molar ratio.

Catalyst Addition: Add Novozym® 435 to the reaction mixture at a loading of 5% (w/w) based

on the mass of the limiting reactant (propionic acid).

Reaction Conditions: Place the reaction vessel in a shaker incubator set to 40 °C and 300

rpm.

Reaction Monitoring: Monitor the progress of the reaction by taking samples at regular

intervals and analyzing them using gas chromatography (GC) to determine the conversion of

propionic acid.

Product Isolation: After 10 hours, or once the desired conversion is reached, separate the

immobilized enzyme from the reaction mixture by filtration.
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Purification: The resulting isobutyl propionate can be purified from the unreacted starting

materials by distillation.

Catalyst Reuse: The recovered Novozym® 435 can be washed with an appropriate solvent

(e.g., hexane) and dried before being reused in subsequent batches.
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Caption: Workflow for the enzymatic synthesis of isobutyl propionate.

Heterogeneous Solid Acid Catalysis
This section details two distinct approaches using solid acid catalysts: a nano-crystalline

catalyst derived from fly ash and the commercial ion-exchange resin, Amberlyst-15. These

heterogeneous catalysts are easily separable from the reaction mixture, minimizing waste and

allowing for reuse.

This innovative approach utilizes a solid acid catalyst synthesized from fly ash, an industrial

waste product.[6][7][8] This method promotes a circular economy by valorizing waste materials.

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/product/b1201936?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.semanticscholar.org/paper/Solid-acid-catalyst-for-isobutyl-propionate-from-Bhatia-Sharma/bc3d190323e98fda67aaf29ab3e5cac5cb7b9225
https://ijpca.org/archive/volume/6/issue/3/article/21908/pdf
https://ijpca.org/archive/volume/6/issue/3/article/21908#article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Catalyst
Nano-crystalline Acidic Fly Ash

(NAFA)
[7]

Yield 94% [7]

Reaction Time 2 hours [7]

Catalyst Reusability

Recyclable for up to four

cycles without significant loss

of activity

[7][8]

Experimental Protocols

Catalyst Synthesis (NAFA)

Acid Activation: Treat F-type fly ash with concentrated nitric acid (HNO₃) at 110 °C.[7][8] This

process increases the amorphous silica content and surface hydroxyl groups, which are

responsible for the catalyst's acidity.[7]

Washing and Drying: After activation, thoroughly wash the material with deionized water until

neutral pH is achieved and then dry it in an oven.

Esterification Reaction

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine

propionic acid and isobutanol.

Catalyst Addition: Add the synthesized NAFA catalyst to the reaction mixture.

Reaction Conditions: Heat the mixture to reflux with continuous stirring for 2 hours.

Product Isolation: After the reaction is complete, cool the mixture and separate the catalyst

by filtration.

Purification: The liquid product can be purified by distillation to obtain pure isobutyl
propionate.
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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